Cas no 2229267-70-1 (1-4-(dimethylamino)phenyl-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-4-(dimethylamino)phenyl-3-oxocyclobutane-1-carbonitrile
• CAS No: 2229267-70-1
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 6235487
• PubChem ID: 165654893
• Update Time: 2025-05-21

1-4-(dimethylamino)phenyl-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-4-(dimethylamino)phenyl-3-oxocyclobutane-1-carbonitrile
• 2229267-70-1
• EN300-1833409
• 1-[4-(dimethylamino)phenyl]-3-oxocyclobutane-1-carbonitrile

• Inchi： 1S/C13H14N2O/c1-15(2)11-5-3-10(4-6-11)13(9-14)7-12(16)8-13/h3-6H,7-8H2,1-2H3
• InChI Key： RBUCZHFPUBJFLX-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2C=CC(=CC=2)N(C)C)C1

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.1Ų

Additional information on 1-4-(dimethylamino)phenyl-3-oxocyclobutane-1-carbonitrile

Research Brief on 1-4-(dimethylamino)phenyl-3-oxocyclobutane-1-carbonitrile (CAS: 2229267-70-1)

1-4-(dimethylamino)phenyl-3-oxocyclobutane-1-carbonitrile (CAS: 2229267-70-1) is a cyclobutane derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, including a cyclobutane ring and a dimethylamino phenyl group, has been the subject of several recent studies aimed at exploring its biological activity and synthetic utility.

Recent research has focused on the synthesis and optimization of 1-4-(dimethylamino)phenyl-3-oxocyclobutane-1-carbonitrile, with particular emphasis on its role as a building block for more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound can serve as a versatile intermediate in the synthesis of novel kinase inhibitors. The study highlighted its ability to undergo various chemical transformations, including cycloadditions and nucleophilic substitutions, making it a valuable tool in medicinal chemistry.

In addition to its synthetic applications, 1-4-(dimethylamino)phenyl-3-oxocyclobutane-1-carbonitrile has shown promising biological activity. Preliminary in vitro studies have indicated that this compound exhibits moderate inhibitory effects against certain cancer cell lines, particularly those associated with breast and lung cancers. Researchers hypothesize that its mechanism of action may involve interference with cellular signaling pathways, although further studies are needed to confirm this.

Another area of interest is the compound's potential as a photoactive agent. A recent study in the journal Chemical Communications (2024) explored its photophysical properties, revealing that it can undergo efficient intersystem crossing upon UV irradiation. This property makes it a candidate for use in photodynamic therapy (PDT) and other light-based therapeutic applications. The study also noted that the compound's stability under physiological conditions is favorable, which is a critical factor for its potential clinical use.

Despite these promising findings, challenges remain in the development of 1-4-(dimethylamino)phenyl-3-oxocyclobutane-1-carbonitrile for therapeutic applications. Issues such as solubility, bioavailability, and potential toxicity need to be addressed in future studies. Researchers are currently exploring various formulation strategies, including nanoparticle encapsulation and prodrug approaches, to overcome these limitations.

In conclusion, 1-4-(dimethylamino)phenyl-3-oxocyclobutane-1-carbonitrile (CAS: 2229267-70-1) represents a promising scaffold in medicinal chemistry with diverse applications ranging from kinase inhibition to photodynamic therapy. Ongoing research is expected to further elucidate its biological mechanisms and optimize its properties for clinical translation. The compound's versatility and unique structural features make it a valuable subject for future investigations in the chemical biology and pharmaceutical sciences.